2,2'-Azobis(2-methylpropionitrile)

• CAS No.: 78-67-1
• Product Name: 2,2'-Azobis(2-methylpropionitrile)
• Molecular Formula: C8H12N4; (CH3)2(CN)CN=NC(CN)(CH3)2; C8H12N4
• Molecular Weight: 164.21 g/mol
• IUPAC Name: 2-(2-cyanopropan-2-yldiazenyl)-2-methylpropanenitrile
• Standard InChI: InChI=1S/C8H12N4/c1-7(2,5-9)11-12-8(3,4)6-10/h1-4H3
• Standard InChIKey: OZAIFHULBGXAKX-UHFFFAOYSA-N
• SMILES: CC(C)(C#N)N=NC(C)(C)C#N
• Canonical SMILES: CC(C)(C#N)N=NC(C)(C)C#N
• Colorform: CRYSTALS FROM ETHANOL + WATER; WHITE POWDER
• Density: 1.1 g/cm³
• Melting Point: 101.5 °C; 221 °F (105 °C)
• Physical Description: Insoluble in water and denser than water. Moderately toxic by ingestion. Readily ignited by sparks or flames. Burns intensely and persistently. Toxic oxides of nitrogen produced during combustion. Used as a catalyst, in vinyl polymerizations and a blowing agent for plastics.; DryPowder; OtherSolid; PelletsLargeCrystals; WHITE POWDER.
• Description: Insoluble in water and denser than water. Moderately toxic by ingestion. Readily ignited by sparks or flames. Burns intensely and persistently. Toxic oxides of nitrogen produced during combustion. Used as a catalyst, in vinyl polymerizations and a blowing agent for plastics.
• Solubility: 0.00 M; SOL IN METHANOL @ 0, 20, 40 °C: 1.8, 4.96, 16.06 G/100 ML; SOL IN ETHANOL @ 0, 20, 40 °C: 0.58, 2.04, 7.15 G/100 ML; INSOL IN WATER; SOL IN MANY ORG SOLVENTS; SOL IN VINYL MONOMERS; Solubility in water at 20 °C: none
• Synonyms: 2,2’-Azobis(2-cyanopropane); 2,2’-Azobis(2-methylpropionitrile); 2,2’-Azobis[2-methylpropanenitrile]; 2,2’-Azobis[isobutyronitrile]; 2,2’-Azodiisobutyronitrile; 2,2’-Dimethyl-2,2’-azodipropionitrile; ABN-R; AIBN; AZDH; AZDN; Aceto AZIB; Azobisisobuty
• Vapor Pressure: 0.01 mmHg; Vapor pressure, Pa at 20 °C:
• PubChem Compound: 6547
• Last Modified: Nov 11 2021